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Compound Focus: Fmoc-D-Arg(NO2)-OH

CAS No.: 160347-94-4

Cat. No.: S735168

Get Quote

Chemical and Physical Properties

The table below summarizes the core technical data for N-alpha-Fmoc-Ng-nitro-L-arginine (CAS 58111-94-

7).

Property Specification / Value

CAS Number 58111-94-7 [1] [2]

Molecular Formula C21H23N5O6 [1] [2]

Molecular Weight 441.4 g/mol [1]

Purity ≥99% (HPLC) [2]

Form White powder [2]

Storage 2-8 °C [2]

Density (Predicted) 1.47 ± 0.1 g/cm3 [2]

pKa (Predicted) 3.81 ± 0.21 [2]

Primary Application Used in peptide synthesis as a protected arginine building block [1].
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Property Specification / Value

Sidechain
Deprotection

The nitro (NO2) protecting group on the arginine sidechain can be removed
with Pd/H2 [1].

Applications and Biological Context

This compound is a derivative of Nω-Nitro-L-arginine, a well-characterized inhibitor of nitric oxide

synthase (NOS) [3] [4]. The following diagram illustrates the core nitric oxide signaling pathway that this

compound class affects.
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Handling and Safety

Although a specific safety data sheet (SDS) for this Fmoc-protected compound was not located, general

laboratory precautions for handling fine chemical powders should be followed. The recommended personal

protective equipment includes gloves, eyeshields, and type N95 (US) respirators [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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